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Compound of Interest

Compound Name: Polyporenic acid C

CAS No.: 465-18-9

Cat. No.: B1240876

Get Quote

An In-depth Exploration of a Bioactive Fungal Metabolite for Drug Discovery and Development

Introduction
Polyporenic acid C, a lanostane-type triterpenoid of fungal origin, has emerged as a molecule

of significant interest within the scientific community.[1] This guide, designed for researchers,

scientists, and professionals in drug development, provides a comprehensive overview of its

chemical identity, biological activities, and the technical methodologies pertinent to its study. As

a Senior Application Scientist, the following sections synthesize detailed technical data with

practical, field-proven insights to facilitate a deeper understanding and application of

Polyporenic acid C in a research setting.

Part 1: Core Chemical and Physical Data
A foundational aspect of any rigorous scientific investigation is the precise identification of the

molecule of interest. Polyporenic acid C is registered under the CAS number 465-18-9.[2]

Table 1: Chemical Identifiers and Properties of Polyporenic Acid C
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Identifier Value Source

CAS Number 465-18-9 PubChem[2]

Molecular Formula C₃₁H₄₆O₄ PubChem[2]

Molecular Weight 482.7 g/mol PubChem[2]

IUPAC Name

(2R)-2-

[(5R,10S,13R,14R,16R,17R)-1

6-hydroxy-4,4,10,13,14-

pentamethyl-3-oxo-

1,2,5,6,12,15,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl]-6-methyl-5-

methylideneheptanoic acid

PubChem[2]

A comprehensive list of synonyms is crucial for exhaustive literature searches and

unambiguous communication.

Table 2: Synonyms of Polyporenic Acid C

Synonym

16α-hydroxy-24-methylene-3-oxo-lanosta-7,9(11)-dien-21-oic acid

UNII-8EC05EK77F

CHEMBL461276

HY-N2993

(16α)-16-Hydroxy-24-methylene-3-oxolanosta-7,9(11)-dien-21-oic acid

Part 2: Mechanism of Action and Biological Activity
Polyporenic acid C has demonstrated noteworthy biological activities, particularly in the

realms of oncology and metabolic regulation. A significant body of research has focused on its

ability to induce apoptosis in cancer cells and its potential to modulate lipid metabolism.
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Induction of Apoptosis in Cancer Cells
A key mechanism of action for Polyporenic acid C's anti-cancer effects is the induction of

apoptosis, or programmed cell death.[1] Extensive studies, particularly in human non-small cell

lung cancer (A549) cells, have elucidated a specific signaling cascade.[1]

Death Receptor-Mediated Apoptotic Pathway:

Polyporenic acid C primarily activates the extrinsic, or death receptor-mediated, apoptotic

pathway.[1] This is in contrast to other lanostane-type triterpenoids that may act via the intrinsic

mitochondrial pathway.[1] The key steps in this pathway are:

Initiation: The process is thought to be initiated by the binding of Polyporenic acid C to

death receptors on the cell surface, although the specific receptor has not been definitively

identified.

Caspase-8 Activation: This binding leads to the recruitment of adaptor proteins and the

subsequent cleavage and activation of procaspase-8.[1]

Executioner Caspase Activation: Activated caspase-8 directly cleaves and activates

executioner caspases, such as procaspase-3.[1]

Substrate Cleavage and Cell Death: Activated caspase-3 then cleaves a variety of cellular

substrates, including poly(ADP-ribose)-polymerase (PARP), leading to the characteristic

morphological and biochemical hallmarks of apoptosis.[1]

Diagram 1: Signaling Pathway of Polyporenic Acid C-Induced Apoptosis
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Click to download full resolution via product page

Caption: Polyporenic Acid C-induced apoptosis pathway.

Furthermore, the apoptotic effects of Polyporenic acid C are augmented by its influence on

other signaling pathways. It has been shown to suppress the PI3-kinase/Akt signaling pathway

and enhance the activation of the tumor suppressor p53, both of which contribute to the

induction of apoptosis.[1][3]

Modulation of Lipid Metabolism
In addition to its anti-cancer properties, Polyporenic acid C has demonstrated the ability to

modulate lipid metabolism. In vivo studies using mouse models of high-fat diet-induced

steatosis have shown that administration of Polyporenic acid C can reduce hepatic lipid

accumulation. This suggests a potential therapeutic application in metabolic disorders.

Part 3: Experimental Protocols and Methodologies
The following section provides an overview of established experimental protocols for the study

of Polyporenic acid C. These are intended as a guide and may require optimization based on

specific experimental conditions and resources.

Extraction and Purification from Fungal Sources
Polyporenic acid C is naturally produced by various fungi, including species of Poria and

Buglossoporus.[2][4] The following is a generalized workflow for its extraction and purification.

Diagram 2: Workflow for Extraction and Purification of Polyporenic Acid C
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Caption: Generalized workflow for the extraction and purification of Polyporenic Acid C.

Step-by-Step Methodology:

Preparation of Fungal Material: The fruiting bodies of the source fungus are collected and

freeze-dried to remove water content.[4]
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Extraction: The dried fungal material is then extracted with methanol at room temperature.[4]

This initial extraction yields a crude extract containing a mixture of compounds.

Solvent-Solvent Partitioning: The crude extract is subjected to a series of solvent-solvent

partitions using solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate.[4] This step helps to separate compounds based on their polarity, with Polyporenic
acid C typically partitioning into the less polar fractions.

Chromatographic Purification: The fraction enriched with Polyporenic acid C is further

purified using a combination of chromatographic techniques. This often involves multiple

steps of normal and reversed-phase flash chromatography.[4]

High-Performance Liquid Chromatography (HPLC): The final purification is typically achieved

using reversed-phase HPLC, which provides high resolution and yields a highly purified

sample of Polyporenic acid C.[4]

Structural Elucidation: The identity and purity of the isolated Polyporenic acid C are

confirmed using spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance

(NMR) and High-Resolution Mass Spectrometry (HRMS).[2]

In Vitro Bioactivity Assays
The anti-cancer activity of Polyporenic acid C is commonly assessed using a variety of in vitro

cell-based assays.

Cell Proliferation/Cytotoxicity Assay (MTT Assay):

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound

on cancer cell lines.

Protocol:

Cell Seeding: Cancer cells (e.g., A549) are seeded in 96-well plates at a predetermined

density and allowed to adhere overnight.

Compound Treatment: The cells are then treated with a range of concentrations of

Polyporenic acid C (e.g., 0-100 µM) and incubated for a specified period (e.g., 24, 48, 72
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hours).

MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) is added to each well.

Formazan Solubilization: Viable cells with active mitochondrial reductases will reduce the

yellow MTT to a purple formazan product. A solubilizing agent (e.g., DMSO or SDS) is then

added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the formazan solution is measured using a

microplate reader at a specific wavelength (typically around 570 nm). The absorbance is

directly proportional to the number of viable cells.

IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀), the concentration of the

compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Part 4: Quantitative Data
The following table summarizes some of the reported quantitative data for the biological activity

of Polyporenic acid C and related compounds.

Table 3: In Vitro Bioactivity of Polyporenic Acid C and Related Compounds
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Compound Cell Line Assay IC₅₀ Value Reference

Polyporenic acid

C

A549 (Human

Lung Carcinoma)
Cytotoxicity 19.8 µM [3]

Polyporenic acid

C

CCRF-CEM

(Human T-cell

Leukemia)

Antiproliferative 25.5 µM [3]

Polyporenic acid

C

HL-60 (Human

Promyelocytic

Leukemia)

Antiproliferative 31.8 µM [3]

Polyporenic acid

C

K562 (Human

Chronic

Myelogenous

Leukemia)

Antiproliferative 26.3 µM [3]

Polyporenic acid

C

MOLT-4 (Human

T-cell Leukemia)
Antiproliferative 27.6 µM [3]

Lanostane

triterpenes

(general)

Colo 320

(Human Colon

Adenocarcinoma

)

Antiproliferative 20.7–106.2 μM [2]

Conclusion
Polyporenic acid C represents a promising natural product with well-defined anti-cancer and

potential metabolic regulatory properties. Its mechanism of action, centered on the induction of

apoptosis via the death receptor pathway, provides a solid foundation for further investigation

and potential therapeutic development. The methodologies outlined in this guide offer a starting

point for researchers seeking to explore the multifaceted biological activities of this intriguing

fungal metabolite. As with any natural product-based research, careful attention to extraction,

purification, and rigorous bio-assay validation is paramount to obtaining reproducible and

meaningful results.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.medchemexpress.com/polyporenic-acid-c.html
https://www.medchemexpress.com/polyporenic-acid-c.html
https://www.medchemexpress.com/polyporenic-acid-c.html
https://www.medchemexpress.com/polyporenic-acid-c.html
https://www.medchemexpress.com/polyporenic-acid-c.html
https://www.researchgate.net/publication/373932333_Polyporenic_Acids_from_the_Mushroom_Buglossoporus_quercinus_Possess_Chemosensitizing_and_Efflux_Pump_Inhibitory_Activities_on_Colo_320_Adenocarcinoma_Cells
https://www.benchchem.com/product/b1240876/docs?utm_src=pdf-body#polyporenic-acid-c-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2024). PubChem Compound Summary for

CID 9805290, Polyporenic acid C. Retrieved from [Link].

Ling, H., Zhou, L., Jia, X., et al. (2009). Polyporenic acid C induces caspase-8-mediated

apoptosis in human lung cancer A549 cells. Molecular Carcinogenesis, 48(6), 498-507.

Retrieved from [Link].

Jakubczyk, D., et al. (2023). Polyporenic Acids from the Mushroom Buglossoporus quercinus

Possess Chemosensitizing and Efflux Pump Inhibitory Activities on Colo 320

Adenocarcinoma Cells. Journal of Fungi, 9(9), 923. Retrieved from [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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